Cas no 1393573-67-5 (1-(4-Amino-2-chloropyridin-3-YL)ethanone)

• Product Name: 1-(4-Amino-2-chloropyridin-3-YL)ethanone
• CAS No: 1393573-67-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 4757958
• PubChem ID: 72217787
• Update Time: 2026-02-26

1-(4-Amino-2-chloropyridin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-AMINO-2-CHLOROPYRIDIN-3-YL)ETHANONE
• AB83824
• 1-(4-amino-2-chloropyridin-3-yl)ethan-1-one
• 1393573-67-5
• MFCD22547429
• BS-53259
• D83525
• CS-0155130
• 1-(4-Amino-2-chloropyridin-3-YL)ethanone

• Inchi： 1S/C7H7ClN2O/c1-4(11)6-5(9)2-3-10-7(6)8/h2-3H,1H3,(H2,9,10)
• InChI Key： DDFIANAOLIBGFE-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=C(C=CN=1)N

Computed Properties

• Exact Mass: 170.02469g/mol
• Monoisotopic Mass: 170.02469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56
• Molecular Weight: 170.59g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Amino-2-chloropyridin-3-YL)ethanone

Introduction to 1-(4-Amino-2-chloropyridin-3-YL)ethanone (CAS No. 1393573-67-5)

1-(4-Amino-2-chloropyridin-3-YL)ethanone, also known by its CAS number 1393573-67-5, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and has garnered attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 1-(4-Amino-2-chloropyridin-3-YL)ethanone consists of a pyridine ring substituted with an amino group at the 4-position, a chlorine atom at the 2-position, and an acetyl group at the 3-position. This unique arrangement of functional groups imparts specific chemical and biological properties that make it a valuable candidate for drug development.

Recent studies have highlighted the potential of 1-(4-Amino-2-chloropyridin-3-YL)ethanone in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 1-(4-Amino-2-chloropyridin-3-YL)ethanone has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with the replication cycle of certain viruses, potentially offering a new approach to combat viral infections. The mechanism of action involves disrupting viral protein synthesis or inhibiting viral entry into host cells, thereby reducing viral load and preventing disease progression.

The pharmacokinetic properties of 1-(4-Amino-2-chloropyridin-3-YL)ethanone have also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its good oral bioavailability and stability in physiological conditions make it suitable for further development into drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Amino-2-chloropyridin-3-YL)ethanone in various indications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 1-(4-Amino-2-chloropyridin-3-YL)ethanone (CAS No. 1393573-67-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases in the future.